666-15
666-15
666-15 is a potent and cell-permeable inhibitor of cAMP-response element binding protein (CREB). 666-15 has efficacious anti-cancer activity both in vitro and in vivo.
Brand Name:
Vulcanchem
CAS No.:
1433286-70-4
VCID:
VC0516322
InChI:
InChI=1S/C33H30ClN3O5.ClH/c34-25-10-11-28(29(38)20-25)37-33(40)27-17-22-7-2-4-9-24(22)19-31(27)42-15-13-36-32(39)26-16-21-6-1-3-8-23(21)18-30(26)41-14-5-12-35;/h1-4,6-11,16-20,38H,5,12-15,35H2,(H,36,39)(H,37,40);1H
SMILES:
C1=CC=C2C=C(C(=CC2=C1)C(=O)NCCOC3=CC4=CC=CC=C4C=C3C(=O)NC5=C(C=C(C=C5)Cl)O)OCCCN.Cl
Molecular Formula:
C33H31Cl2N3O5
Molecular Weight:
620.53
666-15
CAS No.: 1433286-70-4
Inhibitors
VCID: VC0516322
Molecular Formula: C33H31Cl2N3O5
Molecular Weight: 620.53
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1433286-70-4 |
|---|---|
| Product Name | 666-15 |
| Molecular Formula | C33H31Cl2N3O5 |
| Molecular Weight | 620.53 |
| IUPAC Name | 3-(3-aminopropoxy)-N-[2-[3-[(4-chloro-2-hydroxyphenyl)carbamoyl]naphthalen-2-yl]oxyethyl]naphthalene-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C33H30ClN3O5.ClH/c34-25-10-11-28(29(38)20-25)37-33(40)27-17-22-7-2-4-9-24(22)19-31(27)42-15-13-36-32(39)26-16-21-6-1-3-8-23(21)18-30(26)41-14-5-12-35;/h1-4,6-11,16-20,38H,5,12-15,35H2,(H,36,39)(H,37,40);1H |
| Standard InChIKey | LELLCPHHYHLWBH-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=C(C(=CC2=C1)C(=O)NCCOC3=CC4=CC=CC=C4C=C3C(=O)NC5=C(C=C(C=C5)Cl)O)OCCCN.Cl |
| Appearance | Solid powder |
| Description | 666-15 is a potent and cell-permeable inhibitor of cAMP-response element binding protein (CREB). 666-15 has efficacious anti-cancer activity both in vitro and in vivo. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 66615; 666 15; 666-15 |
| Reference | 1: Narasimhan G, Carrillo ED, Hernández A, García MC, Sánchez JA. Protective Action of Diazoxide on Isoproterenol-Induced Hypertrophy Is Mediated by Reduction in MicroRNA-132 Expression. J Cardiovasc Pharmacol. 2018 Nov;72(5):222-230. doi: 10.1097/FJC.0000000000000619. PubMed PMID: 30403388. 2: Xie F, Li BX, Xiao X. Design, synthesis and biological evaluation of regioisomers of 666-15 as inhibitors of CREB-mediated gene transcription. Bioorg Med Chem Lett. 2017 Feb 15;27(4):994-998. doi: 10.1016/j.bmcl.2016.12.078. Epub 2016 Dec 31. PubMed PMID: 28073675; PubMed Central PMCID: PMC5296214. 3: Li BX, Gardner R, Xue C, Qian DZ, Xie F, Thomas G, Kazmierczak SC, Habecker BA, Xiao X. Systemic Inhibition of CREB is Well-tolerated in vivo. Sci Rep. 2016 Oct 3;6:34513. doi: 10.1038/srep34513. PubMed PMID: 27694829; PubMed Central PMCID: PMC5046085. 4: Xie F, Li BX, Kassenbrock A, Xue C, Wang X, Qian DZ, Sears RC, Xiao X. Identification of a Potent Inhibitor of CREB-Mediated Gene Transcription with Efficacious in Vivo Anticancer Activity. J Med Chem. 2015 Jun 25;58(12):5075-87. doi: 10.1021/acs.jmedchem.5b00468. Epub 2015 Jun 5. PubMed PMID: 26023867; PubMed Central PMCID: PMC4493896. |
| PubChem Compound | 71566396 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume